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Abstract
This technical guide provides a comprehensive overview of 1,3-Bis(N-carbazolyl)benzene,

commonly known as mCP. It details the physicochemical properties, synthesis methodologies,

and primary applications of this versatile organic compound. With a high triplet energy and

excellent hole-transporting capabilities, mCP has established itself as a critical host material in

the fabrication of high-efficiency blue phosphorescent and thermally activated delayed

fluorescence (TADF) Organic Light-Emitting Diodes (OLEDs). This document presents

quantitative data in structured tables, offers detailed experimental protocols for its use in OLED

technology, and explores the broader context of carbazole derivatives in medicinal chemistry,

providing valuable insights for professionals in materials science and drug development.

Introduction
1,3-Bis(N-carbazolyl)benzene, abbreviated as mCP, is an aromatic organic compound

featuring a central benzene ring substituted at the 1 and 3 positions with nitrogen-linked

carbazole moieties. This molecular architecture imparts a unique set of electronic and

photophysical properties, most notably a high triplet energy level (ET ≈ 2.91 eV) and a deep

highest occupied molecular orbital (HOMO).[1] These characteristics make mCP an exemplary

host material in organic electronics, particularly in the emissive layer of OLEDs. Its primary
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function is to facilitate efficient energy transfer to guest emitter molecules, thereby enhancing

the quantum yield, color purity, and operational stability of the device.[1][2] Beyond its well-

established role in optoelectronics, the carbazole scaffold, from which mCP is derived, is a

privileged structure in medicinal chemistry, exhibiting a wide range of biological activities.[1][2]

[3][4] This guide will delve into the technical specifics of mCP and also touch upon the broader

potential of its structural class in the realm of drug discovery and development.

Physicochemical and Electronic Properties
The performance of mCP in its various applications is dictated by its fundamental physical and

electronic properties. A summary of these key data points is provided below.

Property Value Reference(s)

CAS Number 550378-78-4 [3]

Synonyms

mCP, 1,3-Di(9H-carbazol-9-

yl)benzene, 9,9′-(1,3-

Phenylene)bis-9H-carbazole,

N,N′-Dicarbazolyl-3,5-benzene

[3]

Molecular Formula C30H20N2 [3]

Molecular Weight 408.49 g/mol [3]

Appearance White powder/crystalline solid [5]

Melting Point 173-178 °C [6]

Triplet Energy (ET) 2.91 eV [1][2]

Absorption Maxima (λmax) 292, 338 nm [6]

Fluorescence Emission (λem) 345, 360 nm (in THF) [6]

Purity Typically ≥ 97% [3][6]

Synthesis of 1,3-Bis(N-carbazolyl)benzene
The most common laboratory and industrial synthesis of mCP is achieved through a copper-

catalyzed Ullmann condensation reaction. This method involves the cross-coupling of an aryl
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halide with an amine-containing compound.

General Synthesis Workflow
The synthesis involves the reaction of carbazole with 1,3-dibromobenzene in the presence of a

copper catalyst and a base.

Reactants Reaction Conditions

Carbazole

Ullmann Condensation

1,3-Dibromobenzene Copper Catalyst (e.g., CuI) Ligand (e.g., L-proline) Base (e.g., K2CO3) Solvent (e.g., DMF)

1,3-Bis(N-carbazolyl)benzene (mCP)

Purification
(Column Chromatography, Sublimation)

Click to download full resolution via product page

Caption: General workflow for the synthesis of mCP via Ullmann condensation.

Experimental Protocol: Ullmann Condensation
Synthesis
This protocol is a representative example based on established Ullmann condensation

procedures.

Reaction Setup: To a dried three-neck round-bottom flask equipped with a magnetic stirrer,

condenser, and nitrogen inlet, add carbazole (2.2 equivalents), 1,3-dibromobenzene (1.0
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equivalent), potassium carbonate (K2CO3, 2.5 equivalents), copper(I) iodide (CuI, 0.2

equivalents), and L-proline (0.4 equivalents).

Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF) to the flask under a

nitrogen atmosphere.

Reaction Execution: Heat the reaction mixture to reflux (typically 150-160 °C) and maintain

for 24-48 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the

mixture into water and extract with an organic solvent such as dichloromethane or ethyl

acetate.

Purification: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO4),

and concentrate under reduced pressure. The crude product is then purified by column

chromatography on silica gel using a hexane/ethyl acetate gradient. For applications in

organic electronics, further purification by temperature-gradient sublimation is often required

to achieve high purity.

Applications in Organic Light-Emitting Diodes
(OLEDs)
mCP is a cornerstone material in the emissive layer of modern OLEDs, particularly for

achieving high-performance blue emission, which has historically been a challenge for the

technology.

Role as a Host Material
In a typical phosphorescent or TADF OLED, the emissive layer consists of a host material

doped with a small percentage of a guest emitter. The high triplet energy of mCP (2.91 eV) is

crucial as it is higher than that of most blue and green phosphorescent and TADF emitters. This

energy difference ensures that excitons, once formed on the host molecules, can be efficiently

and exothermically transferred to the guest emitter molecules, preventing back-transfer and

non-radiative decay.
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OLED Device Structure

Energy Level Diagram

Anode (ITO) Hole Transport Layer (HTL) Emissive Layer (EML)
mCP (Host) + Emitter (Guest) Electron Transport Layer (ETL) Cathode (Al)

mCP HOMO

mCP LUMO

Emitter HOMO

Emitter LUMO

mCP Triplet (T1) Emitter Triplet (T1)
Energy Transfer

Click to download full resolution via product page

Caption: Simplified OLED structure and energy transfer mechanism from mCP host to emitter.

Performance in OLED Devices
The use of mCP as a host material has led to significant improvements in OLED performance

metrics.
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Performance Metric
Typical Values with mCP
Host

Reference(s)

Device Color Blue [7]

Maximum Luminance 28,718 - 35,677 Cd/m2 [7]

Maximum External Quantum

Efficiency (EQE)
19.8 - 23.5 % [7]

Turn-On Voltage 2.8 - 3.0 V [7]

Experimental Protocol: Solution-Processed OLED
Fabrication
This protocol describes the fabrication of a simple solution-processed OLED using a mixed-

host system including mCP.

Substrate Cleaning: Clean Indium Tin Oxide (ITO) coated glass substrates by sequential

ultrasonication in a cleaning solution (e.g., Hellmanex), deionized water, acetone, and

isopropanol. Dry the substrates with a stream of nitrogen and treat with UV-ozone for 5

minutes to enhance the work function of the ITO.[3]

Hole Transport Layer (HTL) Deposition: Spin-coat a layer of poly(3,4-

ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) onto the cleaned ITO

substrate. Anneal the substrate to remove residual solvent.

Emissive Layer (EML) Preparation and Deposition: Prepare a solution of the host materials,

for example, a mixture of poly(N-vinylcarbazole) (PVK) and mCP, and the desired TADF or

phosphorescent emitter in a suitable solvent like chlorobenzene. The doping concentration of

the emitter is typically between 5-10 wt%. Spin-coat the EML solution onto the HTL layer

inside a nitrogen-filled glovebox. Anneal the substrate to form a uniform film.[3]

Electron Transport Layer (ETL) and Cathode Deposition: Transfer the substrates to a high-

vacuum thermal evaporator. Deposit the ETL material (e.g., TPBi), followed by a thin layer of

Lithium Fluoride (LiF) and a final layer of Aluminum (Al) to form the cathode.[3]
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Encapsulation: Encapsulate the completed device using a UV-curable epoxy and a glass

coverslip to protect the organic layers from oxygen and moisture.

Relevance to Drug Development
While 1,3-Bis(N-carbazolyl)benzene (mCP) itself is primarily utilized in materials science and

has no reported direct pharmacological activity, the core carbazole structure is of significant

interest to medicinal chemists and drug development professionals.[1][2][3][4]

The Carbazole Scaffold in Medicinal Chemistry
The carbazole nucleus is considered a "privileged scaffold" due to its ability to serve as a

template for designing ligands for a variety of biological targets. Its rigid, planar, and aromatic

nature allows for effective interactions with proteins and nucleic acids.

Carbazole Scaffold

Anticancer Agents
(e.g., Ellipticine) Antimicrobial Agents Anti-inflammatory Drugs Neuroprotective Agents

(e.g., for Alzheimer's)
Cardiovascular Drugs

(e.g., Carvedilol)

Click to download full resolution via product page

Caption: Diverse biological activities of carbazole-based compounds.

Examples of Carbazole-Based Drugs and Clinical
Candidates

Carvedilol: A well-known beta-blocker containing a carbazole moiety, used to treat high blood

pressure and heart failure.

Ellipticine: A naturally occurring carbazole alkaloid that has been studied for its potent

anticancer properties.[2]

Alectinib and Midostaurin: Modern anticancer drugs that incorporate the carbazole structure.

[2]
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The diverse biological activities of carbazole derivatives suggest that bis-carbazole structures,

such as mCP, could serve as starting points for the design of novel therapeutic agents.[1][2]

The two carbazole units could potentially interact with bivalent biological targets or offer

opportunities for dual-pharmacophore drug design. Further research into the biological

screening of mCP and its analogues may unveil unforeseen therapeutic potential.

Safety and Handling
1,3-Bis(N-carbazolyl)benzene is classified as an irritant. It may cause skin and respiratory

irritation, and there is a risk of serious eye damage.[5] Standard laboratory safety precautions

should be followed when handling this compound, including the use of personal protective

equipment (PPE) such as safety goggles, gloves, and a lab coat. Handling should be

performed in a well-ventilated area or a fume hood.

Conclusion
1,3-Bis(N-carbazolyl)benzene (mCP) is a high-performance organic material with a well-

defined and critical role in the advancement of OLED technology. Its exceptional photophysical

properties, particularly its high triplet energy, have enabled the development of efficient and

stable blue light-emitting devices. The synthesis of mCP is well-established through methods

like the Ullmann condensation. While its primary application lies in materials science, the

foundational carbazole scaffold holds significant promise in medicinal chemistry, offering a

fertile ground for the development of new therapeutic agents. This guide provides a

comprehensive technical resource for researchers in both organic electronics and drug

development, highlighting the key data, protocols, and broader scientific context of this

important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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